Cas no 127733-46-4 ((1R)-1-[2-(trifluoromethyl)phenyl]ethanamine)

(1R)-1-[2-(trifluoromethyl)phenyl]ethanamine structure
127733-46-4 structure
Product Name:(1R)-1-[2-(trifluoromethyl)phenyl]ethanamine
CAS No:127733-46-4
MF:C9H10F3N
MW:189.177612781525
MDL:MFCD03093002
CID:63891
PubChem ID:2779044
Update Time:2025-04-18

(1R)-1-[2-(trifluoromethyl)phenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-[2-(Trifluoromethyl)phenyl]ethylamine
    • (R)-1-(2-(Trifluoromethyl)phenyl)ethanamine
    • (1R)-1-[2-(Trifluoromethyl)phenyl]ethylamine
    • AC1MCUN2
    • AC1Q2986
    • CTK5J1782
    • SBB070313
    • SureCN1727762
    • Benzenemethanamine,a-methyl-2-(trifluoromethyl)-,(R)-
    • R-OTF-PEM
    • (R)-1-(2-(trifluoromethyl)phenyl)ethan-1-amine
    • (R)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCl
    • Benzenemethanamine, α-methyl-2-(trifluoromethyl)-, (αR)-
    • Benzenemethanamine, a-methyl-2-(trifluoromethyl)-, (aR)-
    • 2-[(1R)-1-(Aminoethyl)]benzotrifluoride, (R)-alpha-Methyl-2-(trifluoromethyl)benzylamine
    • (1R)-1-[2-(trifluoromethyl)phenyl]ethanamine
    • (1R)-1-[2-(trifluoromethyl)phenyl]ethan-1-amine
    • ST24035131
    • 733T46
    • 127733-46-4
    • AKOS010367746
    • MFCD03093003
    • Benzenemethanamine, -methyl-2-(trifluoromethyl)-, (R)-
    • A805743
    • CS-0000263
    • DTXSID40381249
    • (r)-1-(2-(trifluoromethyl)phenyl)ethylamine
    • DS-9382
    • AKOS015840357
    • EN300-62674
    • DPLIMKBGTYIUCB-ZCFIWIBFSA-N
    • Benzenemethanamine, alpha-methyl-2-(trifluoromethyl)-, (alphaR)-
    • SCHEMBL1727762
    • (1R)-1-[2-(trifluoromethyl)phenyl]ethanamine;(R)-1-(2-(TRIFLUOROMETHYL)PHENYL)ETHANAMINE
    • MDL: MFCD03093002
    • Inchi: 1S/C9H10F3N/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-6H,13H2,1H3/t6-/m1/s1
    • InChI Key: DPLIMKBGTYIUCB-ZCFIWIBFSA-N
    • SMILES: FC(C1C=CC=CC=1[C@@H](C)N)(F)F

Computed Properties

  • Exact Mass: 189.077
  • Monoisotopic Mass: 189.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.18
  • Melting Point: No data available
  • Boiling Point: 196.3 °C at 760 mmHg
  • Flash Point: 196.3 °C at 760 mmHg
  • PSA: 26.02000
  • LogP: 3.42540
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

(1R)-1-[2-(trifluoromethyl)phenyl]ethanamine Security Information

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